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Compound of Interest

Compound Name: Pyr-Arg-Thr-Lys-Arg-AMC TFA

Cat. No.: B6336419

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information on the proper disposal procedures for Pyr-
Arg-Thr-Lys-Arg-AMC TFA, a fluorogenic peptide substrate commonly used in enzyme
activity assays.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for Pyr-Arg-Thr-Lys-Arg-AMC TFA is not readily
available in public domains, information can be compiled from supplier data and knowledge of
its components: the peptide (Pyr-Arg-Thr-Lys-Arg), the fluorophore (7-amino-4-
methylcoumarin, AMC), and the counter-ion (Trifluoroacetate, TFA).
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Property Value Source

C37H57N1300 (for the peptide-
Molecular Formula _ [1]
AMC conjugate)

] 827.93 g/mol (for the peptide-
Molecular Weight ) [1]
AMC conjugate)

Form Lyophilized powder [2]

Storage Temperature Long-term: -20°C or -80°C [21[31[4]1[5][6]

Soluble in water, with potential
- need for organic solvents like
Solubility _ 14171
DMSO for hydrophobic

peptides.

Note: The trifluoroacetic acid (TFA) component, present as a salt, is corrosive and can cause
severe skin burns and eye damage. It is also harmful if inhaled and toxic to aquatic life with
long-lasting effects.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to adhere to proper handling procedures to minimize exposure and
risk.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood[8].

» Avoid Inhalation and Contact: Do not breathe dust, vapor, mist, or gas. Avoid contact with
eyes, skin, and clothing|[8].

o Hygroscopic Nature: Lyophilized peptides are often hygroscopic. Allow the container to reach
room temperature in a desiccator before opening to prevent moisture absorption[3][4][5].
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Step-by-Step Disposal Protocol

The proper disposal of Pyr-Arg-Thr-Lys-Arg-AMC TFA must be carried out in accordance with
institutional and local regulations for chemical waste.

o Waste Identification and Segregation:

o Solid Waste: Unused or expired lyophilized powder should be collected in a clearly
labeled, sealed container designated for chemical waste.

o Liquid Waste: Solutions of the peptide, as well as contaminated solvents and buffers,
should be collected in a separate, labeled liquid waste container. Do not mix with
incompatible waste streams.

o Contaminated Materials: All materials that have come into contact with the compound,
such as pipette tips, vials, and gloves, should be disposed of as solid chemical waste.

e Decontamination of Labware:

o Glassware and reusable equipment should be decontaminated. A common procedure
involves rinsing with a suitable solvent (e.g., ethanol or acetone) to remove organic
residues, followed by washing with an appropriate laboratory detergent and rinsing
thoroughly with deionized water. The initial solvent rinse should be collected as hazardous
waste.

» Waste Collection and Storage:

o All waste containers must be clearly and accurately labeled with the full chemical name:
"Pyr-Arg-Thr-Lys-Arg-AMC TFA" and any solvents used.

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials.

e Institutional Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste. Follow their specific procedures and
documentation requirements.
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BENGHE O ey &

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Pyr-Arg-Thr-
Lys-Arg-AMC TFA.
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Caption: Workflow for the safe disposal of Pyr-Arg-Thr-Lys-Arg-AMC TFA.
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By adhering to these guidelines, researchers can ensure the safe and responsible disposal of
Pyr-Arg-Thr-Lys-Arg-AMC TFA, contributing to a secure laboratory environment and
minimizing environmental impact. Always consult your institution's specific safety and disposal
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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